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Compound of Interest

Compound Name: L-NAPNA

Cat. No.: B1678662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Nω-Nitroarginine p-nitroanilide (L-NAPNA) is a notable compound in the field of biochemical

research, primarily recognized for its role as an inhibitor of nitric oxide synthase (NOS). This

guide provides a comprehensive overview of the chemical properties, structure, and relevant

experimental methodologies associated with L-NAPNA, tailored for professionals in research

and drug development.

Chemical Properties and Structure
L-NAPNA, with the CAS number 85697-89-8, is a derivative of the amino acid L-arginine. Its

chemical structure is characterized by the presence of a nitro group on the guanidino moiety of

L-arginine and a p-nitrophenylamide group at the carboxyl end.

Table 1: Chemical and Physical Properties of L-NAPNA
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Property Value Reference

IUPAC Name

(2S)-2-amino-5-

(nitrocarbamimidamido)-N-(4-

nitrophenyl)pentanamide

[1][2]

Molecular Formula C₁₂H₁₇N₇O₅ [1][3]

Molecular Weight 339.31 g/mol [3]

SMILES String

O=C(NC1=CC=C(--INVALID-

LINK--=O)C=C1)--INVALID-

LINK--CCCNC(N--INVALID-

LINK--=O)=N

[3]

Melting Point

Not experimentally determined

in the reviewed literature. A

predicted pKa of 3.83 has

been reported.

[4]

Solubility

Information on quantitative

solubility is limited. It is known

to be soluble in organic

solvents.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of L-NAPNA are

crucial for its application in research. While a specific, detailed protocol for L-NAPNA was not

found in the reviewed literature, a general approach can be inferred from the synthesis of

similar compounds like Benzoyl-L-arginine-p-nitroanilide.

Synthesis
The synthesis of L-NAPNA likely involves the coupling of a protected Nω-nitro-L-arginine

derivative with p-nitroaniline. A plausible synthetic route is outlined below. This protocol is

based on established methods for peptide and amide bond formation.

Diagram 1: Proposed Synthesis Workflow for L-NAPNA
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Caption: Proposed workflow for the synthesis of L-NAPNA.
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Methodology:

Protection: The α-amino group of Nω-nitro-L-arginine is protected with a suitable protecting

group (e.g., Boc or Fmoc).

Activation: The carboxyl group of the protected Nω-nitro-L-arginine is activated using a

coupling agent such as dicyclohexylcarbodiimide (DCC) with an additive like 1-

hydroxybenzotriazole (HOBt), or a uronium-based reagent like HATU.

Coupling: The activated amino acid is then reacted with p-nitroaniline in an appropriate

aprotic solvent (e.g., dimethylformamide or dichloromethane).

Deprotection: The α-amino protecting group is removed under conditions that do not affect

the nitro group or the p-nitroanilide moiety.

Purification: The final product is purified, typically by recrystallization or high-performance

liquid chromatography (HPLC).

Purification and Analysis
Purification: High-performance liquid chromatography (HPLC) is the method of choice for the

purification of L-NAPNA and related compounds. A reverse-phase C18 column is commonly

used with a gradient of an organic solvent (e.g., acetonitrile) in water, often with an ion-pairing

agent like trifluoroacetic acid (TFA).

Analysis: The identity and purity of L-NAPNA can be confirmed using a combination of

analytical techniques:

¹H-NMR Spectroscopy: Provides information about the chemical environment of the

hydrogen atoms in the molecule, confirming the presence of the arginine backbone, the

nitroguanidino group, and the p-nitrophenyl group.

Mass Spectrometry: Determines the molecular weight of the compound and can provide

structural information through fragmentation analysis.

HPLC: Used to assess the purity of the compound.
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Biological Activity and Signaling Pathways
L-NAPNA is a known inhibitor of nitric oxide synthase (NOS) with an IC₅₀ of 1.4 μM. NOS

enzymes are responsible for the synthesis of nitric oxide (NO), a critical signaling molecule

involved in various physiological processes. By inhibiting NOS, L-NAPNA disrupts the NO

signaling pathway.

Nitric Oxide Signaling Pathway Inhibition
The primary mechanism of action of L-NAPNA is the competitive inhibition of nitric oxide

synthase. This prevents the conversion of L-arginine to L-citrulline and nitric oxide. The

downstream effects of this inhibition include the modulation of cyclic guanosine

monophosphate (cGMP) levels and intracellular calcium concentrations.

Diagram 2: L-NAPNA Inhibition of the Nitric Oxide Signaling Pathway
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Caption: Mechanism of L-NAPNA action on the NO/cGMP pathway.
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Mechanism of Action:

NOS Inhibition: L-NAPNA acts as a competitive inhibitor of all three isoforms of nitric oxide

synthase (nNOS, eNOS, and iNOS).

Reduced NO Production: This inhibition leads to a decrease in the synthesis of nitric oxide.

Downstream Effects: The reduction in NO levels prevents the activation of soluble guanylate

cyclase (sGC), which in turn decreases the production of cyclic guanosine monophosphate

(cGMP) from guanosine triphosphate (GTP).

Physiological Consequences: The decrease in cGMP leads to reduced activation of protein

kinase G (PKG), ultimately affecting various physiological processes such as vasodilation

and neurotransmission.

Impact on Intracellular Calcium Signaling
Studies on the related compound Nω-nitro-L-arginine have shown that NOS inhibition can

influence intracellular calcium ([Ca²⁺]i) levels. Inhibition of NO production can lead to

vasoconstriction without a corresponding increase in [Ca²⁺]i, suggesting that NO may regulate

vascular tone in a Ca²⁺-independent manner. However, in other cell types, NOS inhibition has

been shown to decrease resting cytosolic [Ca²⁺]i and enhance stress-induced increases in

[Ca²⁺]i, potentially through modulation of the Na⁺/Ca²⁺ exchanger. The precise effects of L-
NAPNA on calcium signaling may be cell-type specific and require further investigation.

Conclusion
L-NAPNA is a valuable tool for researchers studying the nitric oxide signaling pathway. Its

ability to inhibit NOS allows for the investigation of the myriad of physiological and

pathophysiological processes regulated by nitric oxide. This guide provides a foundational

understanding of its chemical properties, a proposed synthetic route, and its mechanism of

action. Further research is warranted to fully elucidate its quantitative physical properties and

its detailed interactions with various signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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